Cas no 2185980-70-3 (N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide)

• Product Name: N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide
• CAS No: 2185980-70-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5413927
• PubChem ID: 132317396
• Update Time: 2025-08-05

N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS034818699
• Z3488539485
• EN300-6702159
• 2185980-70-3
• N-[(1r,3r)-3-(2-methylphenyl)cyclobutyl]prop-2-enamide
• N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide

• Inchi： 1S/C14H17NO/c1-3-14(16)15-12-8-11(9-12)13-7-5-4-6-10(13)2/h3-7,11-12H,1,8-9H2,2H3,(H,15,16)/t11-,12-
• InChI Key： IYXGNVXPDBCQCX-HAQNSBGRSA-N
• SMILES： C(N[C@@H]1C[C@@H](C2=CC=CC=C2C)C1)(=O)C=C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.9±45.0 °C(Predicted)
• pka: 14.50±0.40(Predicted)

Additional information on N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide

Introduction to N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide (CAS No. 2185980-70-3)

N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide (CAS No. 2185980-70-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclobutyl ring and a substituted phenyl group, which contribute to its distinct pharmacological properties.

The chemical structure of N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide consists of a cyclobutyl ring attached to a 2-methylphenyl group via a trans configuration. The amide functional group is attached to the cyclobutyl ring, forming a conjugated system that enhances the compound's stability and reactivity. This structural arrangement is crucial for understanding the compound's behavior in different chemical and biological environments.

Recent studies have focused on the potential therapeutic applications of N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide. One notable area of research is its activity as a modulator of ion channels, particularly calcium channels. Calcium channels play a critical role in various physiological processes, including neurotransmission, muscle contraction, and cell signaling. Modulating these channels can have significant implications for treating conditions such as hypertension, arrhythmias, and neurological disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of N-[trans-3-(2-Methylphenyl)cyclobutyl]-2-propenamide on calcium channel activity. The results showed that the compound effectively inhibited calcium influx in neuronal cells, suggesting its potential as a neuroprotective agent. This finding opens up new avenues for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preliminary studies have demonstrated that N-[trans-3-(2-Methylphenyl)cyclobutyl)-2-propenamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are promising for the development of new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of N-[trans-3-(2-Methylphenyl)cyclobutyl)-2-propenamide have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity and minimal side effects, which are crucial factors for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[trans-3-(2-Methylphenyl)cyclobutyl)-2-propenamide in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide further development.

In conclusion, N-[trans-3-(2-Methylphenyl)cyclobutyl)-2-propenamide (CAS No. 2185980-70-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing new treatments for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical settings.